ethyl 4-(2-phenoxyethyl)-1-propyl-4-piperidinecarboxylate

• IUPAC Name: ethyl 4-(2-phenoxyethyl)-1-propylpiperidine-4-carboxylate
• InChI: InChI=1S/C19H29NO3/c1-3-13-20-14-10-19(11-15-20,18(21)22-4-2)12-16-23-17-8-6-5-7-9-17/h5-9H,3-4,10-16H2,1-2H3
• InChI Key: IAXUNJPHLRDYSD-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCC(CC1)(CCOC2=CC=CC=C2)C(=O)OCC
• Molecular Formula: C19H29NO3
• Molecular Weight: 319.4 g/mol

Description

Ethyl 4-(2-phenoxyethyl)-1-propyl-4-piperidinecarboxylate is a chemical compound that has been widely used in scientific research due to its unique properties. It is a piperidinecarboxylate ester that has been synthesized through a complex chemical process.

Mechanism of Action

The mechanism of action of ethyl 4-(2-phenoxyethyl)-1-propyl-4-piperidinecarboxylate is not fully understood. It is believed to act as a dopamine reuptake inhibitor, which increases the levels of dopamine in the brain. This may lead to increased activity in the reward centers of the brain, which can contribute to the addictive properties of certain drugs.
Biochemical and Physiological Effects:
Ethyl 4-(2-phenoxyethyl)-1-propyl-4-piperidinecarboxylate has been shown to have a number of biochemical and physiological effects. It has been shown to increase locomotor activity in animals, which is thought to be related to its effects on dopamine levels. It has also been shown to have anxiolytic effects, which may be related to its effects on the GABA system.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 4-(2-phenoxyethyl)-1-propyl-4-piperidinecarboxylate in lab experiments is its ability to selectively target dopamine reuptake. This allows researchers to study the effects of drugs on the dopamine system in a more precise manner. However, one limitation of using this compound is its potential for abuse. It is important to handle this compound with care and to follow appropriate safety protocols.

Future Directions

There are a number of future directions for research on ethyl 4-(2-phenoxyethyl)-1-propyl-4-piperidinecarboxylate. One area of interest is the potential use of this compound in the treatment of drug addiction. It has been shown to have some efficacy in reducing drug-seeking behavior in animal models, and further research is needed to explore its potential as a therapeutic agent. Another area of interest is the development of new compounds that target the dopamine system in a more selective manner, which could lead to the development of more effective treatments for addiction and other disorders.

Synthesis Methods

The synthesis of ethyl 4-(2-phenoxyethyl)-1-propyl-4-piperidinecarboxylate involves a series of chemical reactions. The starting material is 1-benzyl-4-piperidone, which is reacted with ethyl 2-bromoacetate to form ethyl 4-benzyl-1-propyl-4-piperidone-2-carboxylate. This intermediate is then reacted with phenyl magnesium bromide to form ethyl 4-(2-phenoxyethyl)-1-propyl-4-piperidinecarboxylate.

Scientific Research Applications

Ethyl 4-(2-phenoxyethyl)-1-propyl-4-piperidinecarboxylate has been used extensively in scientific research as a tool to study the central nervous system. It has been used in animal studies to investigate the effects of drugs on behavior, memory, and learning. It has also been used in studies of drug addiction and withdrawal.